Cas no 2244064-27-3 (Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)-)
Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)-
-
- Inchi: 1S/C7H14BrN.BrH/c1-9-4-2-3-7(5-8)6-9;/h7H,2-6H2,1H3;1H/t7-;/m1./s1
- InChI Key: DLHCVBOOBNKDEH-OGFXRTJISA-N
- SMILES: C([C@H]1CCCN(C)C1)Br.Br
Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR55484-250mg |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 95% | 250mg |
£85.00 | 2025-02-20 | |
| Apollo Scientific | OR55484-1g |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 95% | 1g |
£250.00 | 2025-02-20 | |
| Apollo Scientific | OR55484-5g |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 95% | 5g |
£995.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588620-250mg |
(S)-3-(bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 98% | 250mg |
¥884 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588620-1g |
(S)-3-(bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 98% | 1g |
¥2800 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588620-5g |
(S)-3-(bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | 98% | 5g |
¥11919 | 2023-03-11 | |
| abcr | AB598029-250mg |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide; . |
2244064-27-3 | 250mg |
€191.30 | 2024-07-19 | ||
| abcr | AB598029-1g |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide; . |
2244064-27-3 | 1g |
€485.00 | 2024-07-19 | ||
| abcr | AB598029-5g |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide; . |
2244064-27-3 | 5g |
€1811.10 | 2024-07-19 | ||
| Key Organics Ltd | PS-13838-1mg |
(S)-3-(Bromomethyl)-1-methylpiperidine hydrobromide |
2244064-27-3 | >90% | 1mg |
£37.00 | 2025-02-09 |
Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)-
Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)-: A Comprehensive Overview
Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- is a highly significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and synthetic organic chemistry. This compound, identified by its CAS number 2244064-27-3, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The presence of a bromomethyl group and a methyl substituent at the 3-position of the piperidine ring, along with the hydrobromide salt form, enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.
The stereochemistry of this compound, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Piperidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The bromomethyl group is particularly noteworthy as it serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties and tailor the compound's properties for specific applications.
In recent years, there has been a surge in research focusing on the development of novel piperidine-based drugs. This compound has been extensively studied for its potential in modulating various biological pathways. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in cancer cell proliferation and in modulating neurotransmitter receptors. The (3S) configuration of this compound is particularly interesting as it can influence the binding affinity and selectivity of drug candidates, making it a critical factor in drug design.
The hydrobromide salt form of Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- enhances its solubility in water, which is a crucial property for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy of drugs. This compound has been utilized in various preclinical studies to assess its potential as a lead molecule for new therapeutic agents. The bromomethyl group's reactivity allows for easy conjugation with other pharmacophores, making it an indispensable building block in the synthesis of complex drug molecules.
One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural features to create molecules that interact specifically with disease-causing targets. For example, derivatives of this compound have shown promise in targeting overexpressed receptors on cancer cells, leading to selective toxicity without harming healthy cells. This level of specificity is crucial for minimizing side effects and improving patient outcomes.
The synthetic pathways involving Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- are also noteworthy. The bromomethyl group facilitates nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and carboxylic acids. This flexibility makes it an excellent starting material for constructing more complex scaffolds. Additionally, the hydrobromide salt form ensures stability during storage and handling, which is essential for industrial-scale production.
The growing interest in this compound is reflected in the increasing number of patents and scientific publications dedicated to its use and derivatives. Researchers are continuously exploring new synthetic routes and applications to harness its full potential. The combination of its structural features—namely the bromomethyl group, methyl substituent, and stereochemistry—makes it a compelling candidate for further investigation.
In conclusion, Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)- is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural attributes and reactivity make it an invaluable tool for drug discovery and development. As research progresses, we can expect to see even more innovative applications emerge from this versatile molecule.
2244064-27-3 (Piperidine, 3-(bromomethyl)-1-methyl-, hydrobromide (1:1), (3S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)